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Compound of Interest

Compound Name: 2-Methoxyethyl methanesulfonate

Cat. No.: B066590

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methoxyethyl methanesulfonate, a member of the sulfonate ester class of organic
compounds, is a versatile reagent in chemical synthesis. Its utility stems from the
methanesulfonate (mesylate) group, which functions as an excellent leaving group. This
property makes it a valuable precursor for the introduction of the 2-methoxyethyl moiety into a
variety of molecular scaffolds. This guide provides a comprehensive overview of its synonyms,
chemical properties, synthesis, and a key application in organic synthesis.

Synonyms and Chemical Identifiers

To ensure clarity and accurate identification, a list of synonyms and key chemical identifiers for
2-Methoxyethyl methanesulfonate is provided below.

Identifier Type Value

Primary Name 2-Methoxyethyl methanesulfonate

Synonym Methanesulfonic Acid 2-Methoxyethyl Ester[1]
CAS Number 16427-44-4[1]

Chemical and Physical Properties
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A summary of the key physical and chemical properties of 2-Methoxyethyl methanesulfonate
is presented in the table below. This data is essential for its proper handling, storage, and use
in experimental settings.

Property Value

Molecular Formula CaH1004S][1]

Molecular Weight 154.18 g/mol [1]

Appearance Colorless to light yellow/orange clear liquid
Boiling Point 126 °C at 12 mmHg

Density 1.25 g/mL

Refractive Index 1.4300-1.4340

Experimental Protocols
General Synthesis of 2-Methoxyethyl Methanesulfonate

2-Methoxyethyl methanesulfonate is typically synthesized by the reaction of 2-
methoxyethanol with methanesulfonyl chloride in the presence of a base to neutralize the
hydrochloric acid byproduct.

Reaction Scheme:
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Reactants
Methanesulfonym
Chloride J
Products
Y
2-Methoxyethanol 5| 2-Methoxyethyl
methanesulfonate
Reagents
(Triethylammonium
(Solvent (e.g., Dichloromethane)) chloride

(Base (e.g., Triethylamine))
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Step 1: Protection

4-Aminophenol

Protecting Group
(e.g., Acetyl chloride)
G\l-(4-hydr0xyphenyl)acetamide)

Step 2: O-Alkylation
2-Methoxyethyl
(methanesulfonate) ( Base (e.g., K2COs) )

N-(4-(2-methoxyethoxy)phenyl)acetamide

\
\

Step 3: Deprotection

Acid or Base
(e.g., HCI)
G-(Z-Methoxyethoxy)aniline)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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